Cas no 489-41-8 (1H-Cycloprop[e]azulen-4-ol,decahydro-1,1,4,7-tetramethyl-, (1aR,4R,4aR,7R,7aS,7bS)-)

1H-Cycloprop[e]azulen-4-ol,decahydro-1,1,4,7-tetramethyl-, (1aR,4R,4aR,7R,7aS,7bS)- structure

489-41-8 structure

Product Name:1H-Cycloprop[e]azulen-4-ol,decahydro-1,1,4,7-tetramethyl-, (1aR,4R,4aR,7R,7aS,7bS)-

CAS No:489-41-8

MF:C₁₅H₂₆O

MW:222.366344928741

MDL:MFCD00042615

CID:330891

PubChem ID:57651169

Update Time:2025-07-13

1H-Cycloprop[e]azulen-4-ol,decahydro-1,1,4,7-tetramethyl-, (1aR,4R,4aR,7R,7aS,7bS)- Chemical and Physical Properties

Names and Identifiers

- 1H-Cycloprop[e]azulen-4-ol,decahydro-1,1,4,7-tetramethyl-, (1aR,4R,4aR,7R,7aS,7bS)-
- Globulol
- (-)-Globulol
- (−)-Globulol
- GLOBULOL, (-)-(RG)
- 10-Aromadendranol
- (1AR-(1aalpha,4alpha,4aalpha,7alpha,7abeta,7balpha))-decahydro-1,1,4,7-tetramethyl-1H-cycloprop(e)azulen-4-ol
- Q27278826
- 1H-CYCLOPROP(E)AZULEN-4-OL, DECAHYDRO-1,1,4,7-TETRAMETHYL-, (1AR-(1A.ALPHA.,4.ALPHA.,4A.ALPHA.,7.ALPHA.,7A.BETA.,7B.ALPHA.))-
- NS00042446
- NSC-152470
- CHEMBL2171207
- 1H-CYCLOPROP(E)AZULEN-4-OL, DECAHYDRO-1,1,4,7-TETRAMETHYL-, (1AR,4R,4AR,7R,7AS,7BS)-
- CS-0143849
- 489-41-8
- MFCD00042615
- AKOS040760425
- G66H9XM0JK
- HY-N8389
- EINECS 207-696-7
- SCHEMBL60792
- NSC 152470
- (-)-Globulol, >=98.5% (sum of enantiomers, GC)
- CHEBI:167415
- (1aR,4R,4aR,7R,7aS,7bS)-1,1,4,7-tetramethyl-2,3,4a,5,6,7,7a,7b-octahydro-1aH-cyclopropa[e]azulen-4-ol
- DTXSID801318741
- GLOBULOL, (-)-
- (1AR-(1A.ALPHA.,4.ALPHA.,4A.ALPHA.,7.ALPHA.,7A.BETA.,7B.ALPHA.))-DECAHYDRO-1,1,4,7-TETRAMETHYL-1H-CYCLOPROP(E)AZULEN-4-OL
- UNII-G66H9XM0JK
- NSC152470
- AYXPYQRXGNDJFU-UHFFFAOYSA-N
- SCHEMBL2196679
- [1aR-(1aalpha,4beta,4abeta,7alpha,7abeta,7balpha)]-decahydro-1,1,4,7-tetramethyl-1H-cycloprop[e]azulen-4-ol
- DTXSID10862176
- FT-0675832
- 19078-39-8
- AKOS001581316
- Ledol
- AKOS021610575
- 1,1,4,7-tetramethyl-2,3,4a,5,6,7,7a,7b-octahydro-1aH-cyclopropa[e]azulen-4-ol
- 1,1,4,7-tetramethyl-decahydro-1H-cyclopropa[e]azulen-4-ol
- (.+/-.)-Globulol
- FT-0773013
- 1,1,4,7-Tetramethyldecahydro-1H-cyclopropa[e]azulen-4-ol
- 1,1,4,7-Tetramethyldecahydro-1H-cyclopropa[e]azulen-4-ol, (1a.alpha.,4.alpha.,4a.alpha.,7.alpha.,7a.beta.,7b.alpha.)-
- 1,1,4,7-Tetramethyldecahydro-1H-cyclopropa(e)azulen-4-ol, (1aalpha,4alpha,4aalpha,7alpha,7abeta,7balpha)-
- AYXPYQRXGNDJFU-QTPLKFIXSA-N
- 1H-Cycloprop(e)azulen-4-ol, decahydro-1,1,4,7-tetramethyl-, (1aR-(1aalpha,4alpha,4aalpha,7alpha,7abeta,7balpha))-
- [1aR-(1aalpha,4alpha,4aalpha,7alpha,7abeta,7balpha)]-decahydro-1,1,4,7-tetramethyl-1H-cycloprop[e]azulen-4-ol
- 1H-Cycloprop[e]azulen-4-ol, decahydro-1,1,4,7-tetramethyl-, [1aR-(1a.alpha.,4.alpha.,4a.alpha.,7.alpha.,7a.beta.,7b.alpha.)]-
- (+/-)-Globulol
- MDL： MFCD00042615
- Inchi： 1S/C15H26O/c1-9-5-6-10-12(9)13-11(14(13,2)3)7-8-15(10,4)16/h9-13,16H,5-8H2,1-4H3/t9-,10-,11-,12-,13-,15-/m1/s1
- InChI Key： AYXPYQRXGNDJFU-QTPLKFIXSA-N
- SMILES： O[C@]1(C)CC[C@H]2C(C)(C)[C@H]2[C@@H]2[C@H](C)CC[C@H]21

Computed Properties

Exact Mass: 222.19800
Monoisotopic Mass: 222.198
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.2A^2
XLogP3: 3.7

Experimental Properties

Color/Form: Powder
Density: 1.0±0.1 g/cm3
Melting Point: 87-89 °C
Boiling Point: 283°C
Flash Point: 123.1±10.9 °C
Refractive Index: 1.492
PSA: 20.23000
LogP: 3.46570
Optical Activity: [α]/D -45±2°, c = 2 in diethyl ether
Vapor Pressure: 0.0±1.4 mmHg at 25°C

1H-Cycloprop[e]azulen-4-ol,decahydro-1,1,4,7-tetramethyl-, (1aR,4R,4aR,7R,7aS,7bS)- Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

1H-Cycloprop[e]azulen-4-ol,decahydro-1,1,4,7-tetramethyl-, (1aR,4R,4aR,7R,7aS,7bS)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	G79070-20mg	(-)-GLOBULOL	489-41-8	,≥95%	20mg	¥1968.0	2023-09-07
abcr	AB166345-20 mg	(-)-Globulol	489-41-8		20 mg	€164.00	2023-07-20
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1695-1 mg	Globulol	489-41-8		1mg	￥1689.00	2022-04-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	49070-100MG	1H-Cycloprop[e]azulen-4-ol,decahydro-1,1,4,7-tetramethyl-, (1aR,4R,4aR,7R,7aS,7bS)-	489-41-8		100mg	¥1834.24	2023-12-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	54328-10MG	1H-Cycloprop[e]azulen-4-ol,decahydro-1,1,4,7-tetramethyl-, (1aR,4R,4aR,7R,7aS,7bS)-	489-41-8	analytical standard	10MG	￥2577.99	2022-02-23
TargetMol Chemicals	TN1695-1mg	Globulol	489-41-8		1mg	￥ 1689	2024-07-20
TargetMol Chemicals	TN1695-1 mg	Globulol	489-41-8	98%	1mg	￥ 1,689	2023-07-11
abcr	AB166345-20mg	(-)-Globulol; .	489-41-8		20mg	€164.00	2025-02-20
Aaron	AR00DEY8-1mg	(-)-Globulol	489-41-8	98%	1mg	$183.00	2025-02-11
A2B Chem LLC	AG24804-1mg	(-)-GLOBULOL	489-41-8	98%	1mg	$250.00	2023-12-30

1H-Cycloprop[e]azulen-4-ol,decahydro-1,1,4,7-tetramethyl-, (1aR,4R,4aR,7R,7aS,7bS)- Production Method

Production Method 1

489-39-4

489-41-8

88728-58-9

Reaction Conditions

1.1 Reagents: Sodium bicarbonate , Methyl 4-nitrobenzenesulfonate Catalysts: Iron(III) acetylacetonate Solvents: Methanol ; rt → 0 °C
1.2 Reagents: Phenylsilane ; 0 °C → rt; 12 h, rt

Reference

Fe-Catalyzed Anaerobic Mukaiyama-Type Hydration of Alkenes using Nitroarenes

Bhunia, Anup; Bergander, Klaus; Daniliuc, Constantin Gabriel; Studer, Armido, Angewandte Chemie, 2021, 60(15), 8313-8320